2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C15H17N3OS2/c1-10-7-11(2)17-15(16-10)21-9-14(19)18-12-5-4-6-13(8-12)20-3/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key: PIMGLEBOTCEXRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC(=CC=C2)SC)C
• Molecular Formula: C15H17N3OS2
• Molecular Weight: 319.4 g/mol

Description

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in animal feed and aquaculture. DMPT is a feed attractant that enhances the palatability of feed for animals, leading to increased feed intake and growth rates.

Mechanism of Action

The mechanism of action of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide is not fully understood, but it is believed to act on the olfactory system of animals, enhancing the perception of feed odor and taste. This compound has been shown to activate the olfactory receptor neurons in animals, leading to increased feed intake and growth rates.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects on animals. Studies have shown that this compound is rapidly metabolized in the body and does not accumulate in animal tissues. This compound has also been shown to have no adverse effects on animal health or reproductive performance.

Advantages and Limitations for Lab Experiments

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide has several advantages for use in lab experiments. It is a stable and easy-to-use compound that can be added to animal feed or water. This compound is also commercially available, making it readily accessible for researchers. However, this compound has some limitations for lab experiments. The optimal dosage and duration of this compound supplementation for different animal species and experimental conditions have not been fully established. Additionally, the effects of this compound on animal behavior and immune function have not been extensively studied.

Future Directions

There are several future directions for research on 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide. One area of research is the optimization of this compound dosage and duration for different animal species and experimental conditions. Another area of research is the investigation of the effects of this compound on animal behavior and immune function. Additionally, the potential applications of this compound in other fields, such as human nutrition and medicine, could be explored. Overall, this compound is a promising compound with potential applications in animal feed and aquaculture, and further research is needed to fully understand its mechanisms of action and potential benefits.

Synthesis Methods

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide can be synthesized through a multi-step process starting with the reaction of 2-chloro-N-(3-methylthiophenyl)acetamide with sodium sulfide to form 2-(3-methylthiophenyl)thioacetamide. The resulting compound is then reacted with 4,6-dimethyl-2-thiopyrimidine to form this compound. The synthesis of this compound has been optimized to increase yield and reduce costs, making it a commercially viable compound for animal feed applications.

Scientific Research Applications

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[3-(methylthio)phenyl]acetamide has been extensively studied for its potential applications in animal feed and aquaculture. Research has shown that this compound can increase feed intake and growth rates in various animal species, including pigs, chickens, and fish. This compound has also been shown to improve the quality of meat and eggs produced by animals fed with this compound-enhanced feed. In aquaculture, this compound has been used to increase the survival rate and growth of fish and shrimp.